Cas no 1259973-98-2 (2-Chloro-3-(trifluoromethyl)-DL-phenylalanine)

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine is a fluorinated phenylalanine derivative characterized by the presence of chloro and trifluoromethyl substituents on the aromatic ring. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of modified amino acids and peptidomimetics. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers additional reactivity for further functionalization. Its racemic form (DL) allows for versatile applications in stereochemical studies. The compound is commonly utilized in medicinal chemistry for probing enzyme interactions and designing bioactive molecules with improved pharmacokinetic properties. Suitable for controlled reactions under standard laboratory conditions.
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine structure
1259973-98-2 structure
Product Name:2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
CAS No:1259973-98-2
MF:C10H9ClF3NO2
MW:267.632172346115
MDL:MFCD04115993
CID:3142796
PubChem ID:3865141
Update Time:2025-10-23

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(2-chloro-3-(trifluoromethyl)phenyl)propanoic acid
    • 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (H-DL-Phe(2-Cl,3-CF3)-OH)
    • 2-CHLORO-3-(TRIFLUOROMETHYL)-DL-PHENYLALANINE
    • CS-0443121
    • 2-amino-3-[2-chloro-3-(trifluoromethyl)phenyl]propanoic Acid
    • AKOS015956730
    • 1259973-98-2
    • MFCD04115993
    • 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
    • MDL: MFCD04115993
    • Inchi: 1S/C10H9ClF3NO2/c11-8-5(4-7(15)9(16)17)2-1-3-6(8)10(12,13)14/h1-3,7H,4,15H2,(H,16,17)
    • InChI Key: ZWOIILYMYQMEHW-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=CC=CC=1CC(C(=O)O)N

Computed Properties

  • Exact Mass: 267.0273907Da
  • Monoisotopic Mass: 267.0273907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.3Ų

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C106180-250mg
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
1259973-98-2
250mg
$ 150.00 2022-06-06
TRC
C106180-500mg
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
1259973-98-2
500mg
$ 250.00 2022-06-06
Apollo Scientific
PC302124-1g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
1259973-98-2
1g
£80.00 2025-02-21
Apollo Scientific
PC302124-5g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
1259973-98-2
5g
£309.00 2025-02-21
Apollo Scientific
PC302124-10g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
1259973-98-2
10g
£556.00 2025-02-21
abcr
AB403911-1 g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (H-DL-Phe(2-Cl,3-CF3)-OH); .
1259973-98-2
1g
€182.40 2023-06-17
abcr
AB403911-5 g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (H-DL-Phe(2-Cl,3-CF3)-OH); .
1259973-98-2
5g
€590.00 2023-06-17
abcr
AB403911-10 g
2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (H-DL-Phe(2-Cl,3-CF3)-OH); .
1259973-98-2
10g
€1029.70 2023-06-17
Chemenu
CM313817-5g
2-Amino-3-(2-chloro-3-(trifluoromethyl)phenyl)propanoic acid
1259973-98-2 95%
5g
$377 2022-06-13
Chemenu
CM313817-5g
2-Amino-3-(2-chloro-3-(trifluoromethyl)phenyl)propanoic acid
1259973-98-2 95%
5g
$377 2021-06-09

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine Related Literature

Additional information on 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine

Recent Advances in the Study of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (CAS: 1259973-98-2)

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (CAS: 1259973-98-2) is a fluorinated phenylalanine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of a chloro and a trifluoromethyl group on the phenyl ring, serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other bioactive agents, leveraging the electron-withdrawing effects of the trifluoromethyl group to influence binding affinity and metabolic stability.

A notable area of research involving 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine focuses on its role in the design of protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections, cancer, and inflammatory disorders. The incorporation of this compound into inhibitor scaffolds has been shown to improve selectivity and potency, as demonstrated in recent in vitro and in vivo studies. For instance, researchers have reported its successful application in the inhibition of SARS-CoV-2 main protease (Mpro), where the trifluoromethyl group enhances hydrophobic interactions within the enzyme's active site.

Another promising direction involves the use of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability. The chloro and trifluoromethyl substituents on the phenylalanine backbone provide steric and electronic modifications that can fine-tune the conformational and binding properties of these mimetics. Recent work has highlighted its utility in creating antagonists for G-protein-coupled receptors (GPCRs), a major class of drug targets.

In addition to its applications in drug design, 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine has also been investigated for its potential in agrochemical research. The trifluoromethyl group is a common motif in herbicides and pesticides due to its ability to enhance lipophilicity and resistance to metabolic degradation. Preliminary studies suggest that derivatives of this compound could serve as novel agrochemical agents with improved efficacy and environmental safety profiles.

The synthesis and characterization of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine have also seen advancements. Recent publications describe optimized synthetic routes that improve yield and purity, making the compound more accessible for research and development. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its stability under various conditions. These methodological improvements are critical for ensuring the reproducibility and scalability of studies involving this compound.

Looking ahead, the versatility of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine positions it as a key player in interdisciplinary research. Its applications span from medicinal chemistry to materials science, where its unique properties can be harnessed for innovative solutions. Future studies are expected to explore its potential in emerging areas such as targeted drug delivery and bioimaging, further expanding its impact on the chemical and biological sciences.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.